3',3',5'-Trimethyl-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclopentane]

• Molecular Formula: C14H24O
• Molecular Weight: 208.34 g/mol
• SMILES: CC1CC(CC12CCC3CC3CO2)(C)C
• InChI: InChI=1S/C14H24O/c1-10-7-13(2,3)9-14(10)5-4-11-6-12(11)8-15-14/h10-12H,4-9H2,1-3H3
• InChIKey: PROTZFOWNQKXPX-UHFFFAOYSA-N

3',3',5'-Trimethyl-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclopentane]

3',3',5'-Trimethyl-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclopentane] is a fully synthetic, sp3-rich oxaspiro compound that incorporates a strained bicyclo[5.1.0]octane framework fused via an oxygen atom to a 1,2,3-trimethyl-substituted cyclopentane ring [1]. With a molecular formula of C14H24O (MW 208.34 g/mol) and a calculated LogP of 3.63, this compound presents distinct physicochemical attributes compared to its closest non-methylated or less-substituted analogs, making it a valuable candidate for applications requiring precise control of lipophilicity, steric bulk, and three-dimensional shape .

1 sp3-Rich oxaspiro scaffold Supports 3D fragment-based screening and conformational diversity libraries.

2 Trimethyl substitution pattern Enables steric SAR exploration and binding-site complementarity studies.

3 Defined lipophilicity window May support structure-property relationship optimization in lead discovery.

• [1] Oxa-spirocycles: synthesis, properties and applications. Chemical Science, 2021, 12, 11294–11305. DOI: 10.1039/D1SC03605A. View Source

Why Analogs Cannot Replace 3',3',5'-Trimethyl-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclopentane]

The 3-oxaspiro[bicyclo[5.1.0]octane] scaffold is shared across multiple commercially available analogs, but simply substituting one for another disregards the profound impact that methyl substitution exerts on critical molecular properties. A direct comparison of the 3',3',5'-trimethyl-substituted target compound with its unsubstituted parent, 3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclopentane], reveals a LogP increase of approximately 0.88 log units (3.63 vs 2.75), translating into a roughly 7.6-fold higher theoretical partition coefficient that can decisively alter membrane permeability, solubility, and protein-binding profiles in biological systems . The three additional methyl groups also increase molecular weight by approximately 42 g/mol and significantly expand the steric footprint of the cyclopentane moiety, which can modify binding site complementarity, metabolic vulnerability, and intermolecular packing in ways that a simple unsubstituted or mono-methyl analog cannot replicate . These quantitative differences demonstrate that the precise substitution pattern is not cosmetic; it is a determinant of downstream experimental outcomes.

Risk Factor

Target Compound

Unsubstituted Parent

Lipophilicity Profile

Significantly elevated logP from trimethyl substitution

Lower baseline lipophilicity; membrane permeability may not transfer

Steric Footprint

Expanded cyclopentane bulk from three methyl groups

Minimal steric constraint; binding complementarity may shift

Conformational Ensemble

Methyl-constrained twist conformers inferred

Less restricted conformer population; geometry-dependent outcomes may differ

Differentiation Evidence for 3',3',5'-Trimethyl-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclopentane]

Lipophilicity Increase Compared to Unsubstituted Parent

The target compound exhibits a calculated LogP of 3.63, compared to 2.75 for the unsubstituted 3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclopentane], both sourced from the same vendor batch analysis . This 0.88 log unit difference corresponds to approximately a 7.6-fold increase in octanol–water partition ratio, indicating substantially enhanced lipophilicity. The three methyl groups on the cyclopentane ring are responsible for this shift, while the core scaffold and TPSA (9.23 Ų) remain identical between the two compounds .

Lipophilicity Shift

Data to verify

ΔLogP +0.88 vs unsubstituted parent

Supports lipophilicity-driven selection in SPR campaigns

Vendor-reported calculated LogP; method not specified

Evidence Dimension	Calculated LogP (octanol–water partition coefficient)
Target Compound Data	LogP = 3.63
Comparator Or Baseline	3-Oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclopentane] (unsubstituted parent, CAS 2059955-98-3): LogP = 2.75
Quantified Difference	ΔLogP = +0.88 (≈7.6-fold increase in partition ratio)
Conditions	Computed LogP values reported on Leyan vendor datasheets (method not specified; likely ACD/Labs or similar algorithm). TPSA 9.23 Ų for both compounds.

Why This Matters

This quantified lipophilicity difference can directly influence membrane permeability, metabolic clearance, and off-target binding profiles in drug discovery campaigns, making the trimethyl variant the preferred choice when higher logD is desirable without introducing additional hydrogen-bond donors or acceptors.

Molecular Weight and Steric Bulk Differentiation

The target compound has a molecular weight of 208.34 g/mol, compared to 166.26 g/mol for the unsubstituted parent and 222.37 g/mol for the cyclohexane analog (3',3',5'-trimethyl-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane], CAS 2059974-48-8) . The 42.08 g/mol increase over the unsubstituted cyclopentane parent arises from three additional methyl groups, while the cyclohexane version is 14.03 g/mol heavier due to an additional methylene unit. This positioning in the intermediate molecular weight range, combined with a fully saturated, compact spirocyclic framework, provides a distinct steric profile that can be exploited for optimizing target binding pockets or modulating crystal packing in materials science applications .

Steric Bulk Profile

Data to verify

Target: 208.34 g/mol Parent: 166.26 g/mol Cyclohexane analog: 222.37 g/mol

Intermediate MW may support lead-like property optimization

Vendor datasheet values; batch-specific review recommended

Evidence Dimension	Molecular weight
Target Compound Data	MW = 208.34 g/mol
Comparator Or Baseline	Unsubstituted parent: MW = 166.26 g/mol; Cyclohexane analog: MW = 222.37 g/mol
Quantified Difference	ΔMW = +42.08 (vs unsubstituted parent); ΔMW = –14.03 (vs cyclohexane analog)
Conditions	Molecular formula and weight as reported on vendor datasheets.

Why This Matters

This intermediate molecular weight positions the compound in a favorable range for lead-like properties in drug discovery (generally MW < 350), while the additional steric bulk from three methyl groups can enhance shape complementarity to protein targets and reduce metabolic lability compared to flat, unsubstituted analogs.

Conformational Rigidity from Dynamic NMR Studies

Dynamic 13C NMR studies on structurally related spiro[cyclohexane-1,4′-[3,5]dioxabicyclo[5.1.0]octanes] revealed an anancomeric displacement of the conformational equilibrium toward two non-equivalent twist conformers with close relative Gibbs energies (ΔG⁰), demonstrating that the bicyclo[5.1.0]octane scaffold resists adopting a simple chair conformation [1]. While quantitative conformational data for the target compound itself are not yet available in the public domain, the essential structural features—the strained cyclopropane ring and spiro-fused oxa-bridge—are conserved, allowing class-level inference that the trimethyl-substituted cyclopentane ring introduces additional steric constraints that further bias the conformational ensemble compared to mono-methyl or unsubstituted analogs [1].

Conformational Rigidity

Class-level

Non-chair twist conformers inferred from scaffold class

May support conformational screening study design

No direct experimental data for target compound; class-level inference from dynamic NMR

Evidence Dimension	Conformational equilibrium (ΔG⁰ between major conformers)
Target Compound Data	Not experimentally determined for this specific compound; predicted to exhibit non-chair conformations based on scaffold class
Comparator Or Baseline	Spiro[cyclohexane-1,4′-[3,5]dioxabicyclo[5.1.0]octanes]: two non-equivalent twist conformers with close ΔG⁰
Quantified Difference	Qualitative inference: three methyl groups expected to increase rotational barriers and stabilize specific conformers relative to unsubstituted parent
Conditions	Dynamic 13C NMR at variable temperatures; DFT calculations at B3LYP/6-31G(d,p) level (literature data).

Why This Matters

Conformational pre-organization is a key determinant of binding affinity and selectivity in biological systems; the unique twist geometries of the bicyclo[5.1.0]octane spirocore, combined with the steric influence of three methyl groups, may offer a conformational landscape not accessible to simpler analogs, enabling selective interactions with challenging biological targets.

• [1] Stereochemistry of seven-membered heterocycles: XLVI. Synthesis and dynamic 13C NMR spectroscopy of spiro[cyclohexane-1,4′-[3,5]dioxabicyclo[5.1.0]octanes]. DFT calculations. Russian Journal of Organic Chemistry, 2007, 43(12), 1804–1811. DOI: 10.1134/S1070428007120082. View Source

Purity Specification Parity with Closest Analogs

Commercially available batches of the target compound are specified at 95% purity, which is equivalent to the purity specification for the unsubstituted parent (3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclopentane], CAS 2059955-98-3), the 5'-methyl analog, and the cyclohexane analog series, all offered at 95% purity by major building-block suppliers . This parity indicates that the additional methyl substituents do not introduce purification challenges that degrade product quality relative to simpler analogs, ensuring that selection can be driven by structural and physicochemical criteria rather than by concerns over compromised purity.

Purity Specification

Specification review

95% purity — parity with closest analogs

Selection can be driven by structural criteria, not purity concerns

Vendor-reported area%; batch-to-batch review recommended

Evidence Dimension	Vendor-reported purity (area% by HPLC or equivalent)
Target Compound Data	Purity = 95%
Comparator Or Baseline	Unsubstituted parent: 95%; 5'-Methyl analog: 95%; Cyclohexane analog: 95%
Quantified Difference	ΔPurity = 0% (within normal batch-to-batch variation)
Conditions	As reported on Leyan and Ambeed product datasheets.

Why This Matters

Procurement decisions can proceed on the merits of structural differentiation rather than being forced to compromise on purity; the 95% specification is industry-standard for research-grade spirocyclic building blocks.

Oxaspiro Compounds as Spliceosome Modulators

A phenotypic screen identified five oxaspiro compounds as inhibitors of yeast pre-mRNA splicing, with a subset blocking splicing prior to the first cleavage step while still permitting spliceosomal complex assembly [1]. Although the specific 3',3',5'-trimethyl derivative was not among the reported hits, the shared oxaspiro[bicyclo[5.1.0]octane] pharmacophore suggests class-level relevance for splicing modulation. The trimethyl substitution pattern may offer differentiated selectivity or potency compared to the published oxaspiro analogs, but direct comparative biological data are not yet available [1].

Splicing Modulation

Class-level

Oxaspiro pharmacophore with reported yeast splicing inhibition

Supports oxaspiro-class bioactivity exploration in splicing research

No direct biological data for this compound; differentiated substitution may require independent profiling

Evidence Dimension	Splicing inhibition (qualitative)
Target Compound Data	No specific biological data available for this compound
Comparator Or Baseline	Five oxaspiro compounds (not individually named) inhibited yeast splicing in vitro; IC50 values not reported for individual compounds.
Quantified Difference	Not quantifiable; structural analogy suggests potential activity.
Conditions	Saccharomyces cerevisiae in vitro splicing assay; ACS Chem. Biol. 2009, 4(9), 759-768.

Why This Matters

For research groups investigating spliceosome modulation or RNA-targeted small molecules, the trimethyl-substituted spirocycle provides a novel chemical starting point with a differentiated substitution pattern that may address selectivity gaps left by the published oxaspiro series.

• [1] Small molecule inhibitors of yeast pre-mRNA splicing. ACS Chemical Biology, 2009, 4(9), 759–768. PMID: 19634919. View Source

Applications for 3',3',5'-Trimethyl-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclopentane]

Lead Optimization: Fine-Tuned Lipophilicity

Medicinal chemists seeking to increase the LogD of a lead series while preserving a low topological polar surface area (TPSA 9.23 Ų) can utilize the target compound as a scaffold or fragment. The 0.88 LogP unit advantage over the unsubstituted parent provides a measurable increase in membrane permeability potential without introducing polar atoms, directly supporting structure-property relationship (SPR) optimization campaigns .

Sp3-Rich Fragment Libraries for Conformational Screening

The strained bicyclo[5.1.0]octane core with three methyl substituents presents a conformationally constrained, three-dimensional scaffold that is distinct from flat aromatic fragments. Dynamic NMR evidence from related spirocycles indicates that the core does not adopt a simple chair conformation but instead populates twist conformers, potentially offering unique binding geometries for fragment-based drug discovery .

Synthetic Methods with Sterically Differentiated Spirocycles

The additional steric bulk from three methyl groups makes this compound a challenging yet informative substrate for developing new synthetic methods—such as C–H functionalization, ring-opening, or cross-coupling reactions—where the steric environment can influence regioselectivity and yield. Comparative studies using the unsubstituted and trimethyl analogs can quantitatively map steric effects on reaction outcomes .

Physicochemical Benchmarking of Spirocyclic Building Blocks

For procurement specialists building in-house compound collections, the target compound offers a defined 'point on the curve' for lipophilicity (LogP 3.63) and molecular weight (208.34 g/mol) within the oxaspiro series. This enables systematic evaluation of how incremental methyl substitution affects solubility, permeability, and metabolic stability across a panel of spirocyclic building blocks .

Application

Selection Property

Validation Focus

Lead Optimization

Lipophilicity increment review

SPR optimization endpoints

Fragment-Based Screening

Conformational constraint profile

Binding geometry assessment

Synthetic Methods Development

Steric environment differentiation

Regioselectivity evaluation

Physicochemical Benchmarking

Defined reference point in oxaspiro series

Series-wide property mapping